6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 2-chloro-5-(6-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C13H10ClNO3/c1-18-13(17)9-7-8(5-6-10(9)14)11-3-2-4-12(16)15-11/h2-7H,1H3,(H,15,16)
• InChI Key: LZHMJRLUYYGIJK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC=CC(=O)N2)Cl
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID60683196
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261997-86-7

Description

6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine (6-CMPH-2HP) is an organic compound that has been studied extensively for its various applications in scientific research. It is a white crystalline solid that is soluble in water, ethanol, and other polar solvents. 6-CMPH-2HP has been used in a variety of different applications, including pharmaceuticals, organic synthesis, and biochemistry. This article will discuss the synthesis method of 6-CMPH-2HP, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Mechanism of Action

6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been shown to interact with the active sites of enzymes, such as DHFR, CYP2C9, and CYP2B6. This interaction leads to the inhibition of the enzyme, which prevents the enzyme from carrying out its normal function. In the case of DHFR, the inhibition of the enzyme prevents the enzyme from catalyzing the conversion of dihydrofolate to tetrahydrofolate, which is necessary for the synthesis of DNA and other vital cellular processes. In the case of CYP2C9, the inhibition of the enzyme prevents the enzyme from metabolizing drugs, which can be used to study the metabolism of drugs in the body. In the case of CYP2B6, the inhibition of the enzyme prevents the enzyme from catalyzing the synthesis of steroids and other hormones.
Biochemical and Physiological Effects
6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects, depending on its application. For example, when used as an inhibitor of DHFR, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been shown to reduce the synthesis of DNA and other vital cellular processes. When used as an inhibitor of CYP2C9, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been shown to reduce the metabolism of drugs in the body. When used as a substrate for CYP2B6, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been shown to reduce the synthesis of steroids and other hormones.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its high purity of 95%. This makes it ideal for use in experiments that require high purity compounds. Additionally, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is relatively easy to synthesize, which makes it ideal for use in experiments that require the synthesis of compounds in a short amount of time. However, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is not suitable for use in experiments that require high concentrations of the compound, as it is not very soluble in water. Additionally, 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is not suitable for use in experiments that require rapid reaction times, as the reaction time for the synthesis of the compound is relatively slow.

Future Directions

The potential future directions for 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further research could be done into the synthesis of 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95%, in order to optimize the reaction conditions and increase the purity of the compound. Finally, further research could be done into the use of 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in pharmaceuticals and other applications, in order to determine its potential therapeutic uses.

Synthesis Methods

6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is synthesized by the condensation of 4-chloro-3-methoxycarbonylphenol (4-CMP) and 2-hydroxypyridine (2HP). This reaction is carried out in an aqueous solution of acetic acid at a temperature of approximately 100°C. The reaction is catalyzed by an acid, such as sulfuric acid, and the reaction is complete after approximately 3 hours. The product is then isolated by filtration and dried to yield 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in a purity of 95%.

Scientific Research Applications

6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been used in several scientific research applications, including as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme in the biosynthesis of folate, which is necessary for the synthesis of DNA and other vital cellular processes. 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has also been used as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). CYP2C9 is an important enzyme in the metabolism of drugs, and its inhibition can be used to study the metabolism of drugs in the body. 6-(4-Chloro-3-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has also been used as a substrate for the enzyme cytochrome P450 2B6 (CYP2B6). This enzyme is involved in the metabolism of drugs as well as in the synthesis of steroids and other hormones.